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Compound of Interest

Compound Name: WAY-329738

Cat. No.: B500395 Get Quote

WAY-329738: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

SMILES Notation:CC1=CC(C)=NN1CCC(=O)NC1=CC=C(C)C=C1

CAS Number: 957511-97-6

Molecular Formula: C15H19N3O

Summary
WAY-329738 is a molecule of interest in the fields of neurodegenerative disease and mycology.

It has been identified as a compound for research into amyloid diseases and

synucleinopathies.[1][2] Additionally, it has demonstrated antifungal properties. This document

provides a summary of the publicly available technical information for WAY-329738.

Physicochemical Properties
Property Value

Molecular Weight 257.33 g/mol

Canonical SMILES
CC1=CC(C)=NN1CCC(=O)NC1=CC=C(C)C=C

1

CAS Number 957511-97-6

Molecular Formula C15H19N3O
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Biological Activity
WAY-329738 is primarily described as an active molecule for research into neurodegenerative

conditions characterized by protein aggregation, specifically amyloid diseases (such as

Alzheimer's disease) and synucleinopathies (such as Parkinson's disease).[1][2] The specific

mechanisms by which WAY-329738 may exert its effects in these contexts are not detailed in

the available literature.

The compound has also been noted for its antifungal activity, suggesting a potential for

development as a therapeutic agent for fungal infections. However, detailed studies on its

antifungal mechanism of action, spectrum of activity, and in vivo efficacy are not publicly

available.

Experimental Data and Protocols
A comprehensive search of scientific literature and chemical databases did not yield specific

quantitative data from experimental studies on WAY-329738. Detailed experimental protocols,

including methodologies for in vitro and in vivo assays, are not publicly documented.

Signaling Pathways
Information regarding the specific signaling pathways modulated by WAY-329738 is not

available in the public domain. Due to the lack of experimental data elucidating its mechanism

of action, no signaling pathway diagrams can be constructed at this time.

Logical Workflow for Further Research
To elucidate the therapeutic potential of WAY-329738, a structured research workflow would be

necessary. The following diagram outlines a potential logical approach for future investigation.
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A logical workflow for the preclinical evaluation of WAY-329738.
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Disclaimer: The information provided in this document is based on a review of publicly

accessible data. The absence of detailed experimental results and protocols indicates that

research on WAY-329738 may be in early stages or unpublished. Researchers are advised to

consult primary literature and patent filings for any further available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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